Cas no 93172-09-9 (Piperazine, 1-(2-chloroethyl)-4-[(4-nitrophenyl)sulfonyl]-)

• Product Name: Piperazine, 1-(2-chloroethyl)-4-[(4-nitrophenyl)sulfonyl]-
• CAS No: 93172-09-9
• MF: C₁₂H₁₆ClN₃O₄S
• MW: 333.791140556335
• CID: 2816583
• Update Time: 2023-08-07

Piperazine, 1-(2-chloroethyl)-4-[(4-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-chloroethyl)-4-[(4-nitrophenyl)sulfonyl]-
• 1-(2-Chloroethyl)-4-(4-nitrobenzene-1-sulfonyl)piperazine

• Inchi： 1S/C12H16ClN3O4S/c13-5-6-14-7-9-15(10-8-14)21(19,20)12-3-1-11(2-4-12)16(17)18/h1-4H,5-10H2
• InChI Key： WWQOHJJTXSNVME-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(CC1)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 446
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8